Cas no 170900-13-7 (2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,7,8-dihydro-5-hydroxy-8-(4-hydroxyphenyl)-2,2-dimethyl- (9CI))

• Product Name: 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,7,8-dihydro-5-hydroxy-8-(4-hydroxyphenyl)-2,2-dimethyl- (9CI)
• CAS No: 170900-13-7
• MF: C₂₀H₁₈O₅
• MW: 338.35400
• CID: 213705
• PubChem ID: 14187087
• Update Time: 2024-11-05

2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,7,8-dihydro-5-hydroxy-8-(4-hydroxyphenyl)-2,2-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,6H-Benzo[1,2-b:5,4-b']dipyran-6-one,7,8-dihydro-5-hydroxy-8-(4-hydroxyphenyl)-2,2-dimethyl- (9CI)
• ParatocarpinK
• 170900-13-7
• CHEMBL4868903
• D85095
• 5,4'-Dihydroxy-6'',6''-dimethylpyrano[2'',3'':7,6]flavanone
• SCHEMBL14248772
• 5-hydroxy-8-(4-hydroxyphenyl)-2,2-dimethyl-7,8-dihydropyrano[3,2-g]chromen-6-one
• LMPK12140314
• 5-hydroxy-8-(4-hydroxyphenyl)-2,2-dimethyl-7,8-dihydropyrano(3,2-g)chromen-6-one

• Inchi： InChI=1S/C20H18O5/c1-20(2)8-7-13-16(25-20)10-17-18(19(13)23)14(22)9-15(24-17)11-3-5-12(21)6-4-11/h3-8,10,15,21,23H,9H2,1-2H3
• InChI Key： JSAQPDCTCSLTHA-UHFFFAOYSA-N
• SMILES： C12=CC3OC(C4=CC=C(O)C=C4)CC(=O)C=3C(O)=C1C=CC(C)(C)O2

Computed Properties

• Exact Mass: 338.11542367g/mol
• Monoisotopic Mass: 338.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Pyranoflavonoids
• Natural Products and Extracts Plant Extracts Plant based Parartocarpus venenosa
• Flavonoids